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Compound of Interest

Compound Name: Punicalagin

Cat. No.: B030970

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. The proper handling and disposal of chemical compounds are
critical components of this responsibility. This document provides essential safety and logistical
information for the proper disposal of Punicalagin, a complex polyphenol attracting significant
research interest. Adherence to these procedures is vital for personnel safety and
environmental protection.

Punicalagin is classified as hazardous, being harmful if swallowed, causing skin and eye
irritation, and potentially causing respiratory irritation.[1] Crucially, it is also recognized as very
toxic to aquatic life with long-lasting effects.[2] Therefore, under no circumstances should
Punicalagin waste be disposed of down the drain.

Hazard and Safety Data

A summary of the key safety and handling information for Punicalagin is presented in the table
below. This data has been compiled from various safety data sheets (SDS).
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Property Value/iInformation Source

CAS Number 65995-63-3 [1][2][3]

Molecular Formula C48H28030 [2][4]

Molecular Weight 1084.72 g/mol [2]

Appearance YeII.I;)W powder / Crystalline e
soli

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious

GHS Hazard Statements eye irritationH335: May cause [1][2]
respiratory irritationH410: Very
toxic to aquatic life with long

lasting effects

Keep container tightly sealed
Storage in a cool, well-ventilated area. [2][4]
Store at -20°C.

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [2]
oxidizing/reducing agents.

Safety glasses, chemical-
Personal Protective Equipment  resistant gloves, lab coat. Use 3]

(PPE) a full-face respirator if

exposure limits are exceeded.

Step-by-Step Disposal Protocol

The following procedure outlines the necessary steps for the safe disposal of Punicalagin
waste in a laboratory setting. This protocol is based on general guidelines for hazardous
chemical waste management.

1. Personal Protective Equipment (PPE):
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Before handling Punicalagin waste, ensure you are wearing appropriate PPE, including a
lab coat, safety glasses with side shields or goggles, and chemical-resistant gloves (e.g.,
nitrile).

. Waste Segregation and Collection:

All waste containing Punicalagin, including pure compound, solutions, contaminated
consumables (e.g., pipette tips, weighing boats, gloves), and spill cleanup materials, must be
collected as hazardous waste.

Use a designated, leak-proof, and clearly labeled hazardous waste container. The container
should be made of a material compatible with any solvents used.

Do not mix Punicalagin waste with other incompatible waste streams.

. Labeling:

The waste container must be labeled with the words "Hazardous Waste," the full chemical
name "Punicalagin,” and a clear indication of the associated hazards (e.g., "Toxic," "Aquatic
Hazard").

Maintain a list of the contents, including the approximate concentration and quantity of
Punicalagin and any solvents present.

. Storage of Waste:

Keep the hazardous waste container securely closed except when adding waste.

Store the container in a designated satellite accumulation area that is at or near the point of
generation and under the control of the laboratory personnel.

Ensure the storage area is away from sources of ignition and incompatible materials.

. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.
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o Follow all institutional procedures for waste manifest and handover.

» Do not attempt to treat or neutralize Punicalagin waste unless you have a specifically
approved and validated protocol from your EHS office.

6. Spill and Decontamination Procedures:

 In case of a spill, evacuate the immediate area and prevent others from entering.

« |f safe to do so, contain the spill using absorbent materials.

o Wear appropriate PPE, including respiratory protection if dealing with a dry powder spill.
e Collect all contaminated materials into the designated hazardous waste container.

o Decontaminate the area with soap and water or another appropriate cleaning agent. All
cleaning materials must also be disposed of as hazardous waste.

Experimental Protocols

Currently, there are no widely established and validated experimental protocols for the in-lab
chemical degradation or neutralization of Punicalagin for disposal purposes. Research has
indicated that Punicalagin can be degraded by microorganisms or under specific conditions
such as high temperatures, but these are not suitable for routine laboratory waste disposal.
Therefore, the primary and mandatory "protocol” is the collection and disposal of Punicalagin
as segregated hazardous chemical waste through an approved professional service, as
outlined above.

Disposal Workflow

The logical flow for the proper disposal of Punicalagin is illustrated in the diagram below. This
workflow ensures that all safety and regulatory requirements are met.
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Caption: Workflow for the safe disposal of Punicalagin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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